3-(2-fluorophenyl)-3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid

• IUPAC Name: 3-(2-fluorophenyl)-3-(3-oxo-1H-isoindol-2-yl)propanoic acid
• InChI: InChI=1S/C17H14FNO3/c18-14-8-4-3-7-13(14)15(9-16(20)21)19-10-11-5-1-2-6-12(11)17(19)22/h1-8,15H,9-10H2,(H,20,21)
• InChI Key: WNQHDKVVLDTCQY-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2C(=O)N1C(CC(=O)O)C3=CC=CC=C3F
• Molecular Formula: C17H14FNO3
• DSSTOX Substance ID: DTXSID701327339
• Molecular Weight: 299.30 g/mol
• Solubility: 43.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 383148-31-0

Description

3-(2-fluorophenyl)-3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid, also known as Fipronil, is a broad-spectrum insecticide used to control various pests in crops and animals. It was first introduced in the market in the mid-1990s and has since become a popular insecticide due to its effectiveness against a wide range of pests.

Scientific Research Applications

Synthesis and Structural Analysis

The compound's synthesis often employs strategies that leverage its unique chemical structure, aiming to create derivatives with enhanced properties or specific functionalities. For instance, solvent-free synthesis techniques have been developed for similar compounds, highlighting the importance of isoindolone derivatives in pharmaceutical and chemical research due to their wide range of biological activities, such as anti-inflammatory, antiarrhythmic, and nootropic properties (Csende, Jekő, & Porkoláb, 2011). Additionally, novel synthesis methods have been proposed for structurally related compounds, showcasing advanced techniques in organic chemistry to enhance yield and purity (Hai, 2007).

Herbicidal Activity

Research into isoindoline-1,3-dione substituted benzoxazinone derivatives, which share a core structural motif with the compound , reveals their potential as herbicides. These derivatives exhibit significant herbicidal activity, indicating the broader applicability of this chemical framework in developing agricultural chemicals (Huang et al., 2009). The mechanism of action for some of these compounds, including the commercial herbicide flumioxazin, involves the inhibition of protoporphyrinogen oxidase, a critical enzyme in plant chlorophyll synthesis (Huang et al., 2005).

Analytical and Quality Control Methods

The structural similarity of 3-(2-fluorophenyl)-3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid and its derivatives to fluoroquinolone antibiotics suggests their potential in antimicrobial drug development. Research emphasizes the importance of analytical methods, such as 13C NMR-spectroscopy and liquid chromatography-mass spectrometry (LC-MS/MS), for the quality control of these active pharmaceutical ingredients, ensuring their purity and efficacy (Zubkov et al., 2016).